Cas no 1896752-54-7 (8-Oxaspiro[4.5]decan-2-amine)
8-Oxaspiro[4.5]decan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 8-oxaspiro[4.5]decan-2-amine
- EN300-6737903
- 1896752-54-7
- 8-Oxaspiro[4.5]decan-2-amine
-
- Inchi: 1S/C9H17NO/c10-8-1-2-9(7-8)3-5-11-6-4-9/h8H,1-7,10H2
- InChI Key: DXNWMSATKBQQPA-UHFFFAOYSA-N
- SMILES: O1CCC2(CC1)CCC(C2)N
Computed Properties
- Exact Mass: 155.131014166g/mol
- Monoisotopic Mass: 155.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 35.2Ų
8-Oxaspiro[4.5]decan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6737903-0.05g |
8-oxaspiro[4.5]decan-2-amine |
1896752-54-7 | 0.05g |
$315.0 | 2023-05-30 | ||
| Enamine | EN300-6737903-0.1g |
8-oxaspiro[4.5]decan-2-amine |
1896752-54-7 | 0.1g |
$470.0 | 2023-05-30 | ||
| Enamine | EN300-6737903-0.25g |
8-oxaspiro[4.5]decan-2-amine |
1896752-54-7 | 0.25g |
$672.0 | 2023-05-30 | ||
| Enamine | EN300-6737903-0.5g |
8-oxaspiro[4.5]decan-2-amine |
1896752-54-7 | 0.5g |
$1058.0 | 2023-05-30 | ||
| Enamine | EN300-6737903-1.0g |
8-oxaspiro[4.5]decan-2-amine |
1896752-54-7 | 1g |
$1357.0 | 2023-05-30 | ||
| Enamine | EN300-6737903-2.5g |
8-oxaspiro[4.5]decan-2-amine |
1896752-54-7 | 2.5g |
$2660.0 | 2023-05-30 | ||
| Enamine | EN300-6737903-5.0g |
8-oxaspiro[4.5]decan-2-amine |
1896752-54-7 | 5g |
$3935.0 | 2023-05-30 | ||
| Enamine | EN300-6737903-10.0g |
8-oxaspiro[4.5]decan-2-amine |
1896752-54-7 | 10g |
$5837.0 | 2023-05-30 |
8-Oxaspiro[4.5]decan-2-amine Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 8-Oxaspiro[4.5]decan-2-amine
8-Oxaspiro[4.5]decan-2-amine: A Comprehensive Overview of CAS No. 1896752-54-7
8-Oxaspiro[4.5]decan-2-amine (CAS No. 1896752-54-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and amine functionality, offers a promising scaffold for the development of novel therapeutic agents. In this article, we will delve into the chemical properties, biological activities, and potential applications of 8-Oxaspiro[4.5]decan-2-amine, drawing on the latest research findings to provide a comprehensive overview.
Chemical Structure and Synthesis
The chemical structure of 8-Oxaspiro[4.5]decan-2-amine is defined by a spirocyclic ring system with an oxygen atom at the 8-position and an amine group at the 2-position. This unique arrangement imparts specific chemical properties that make it an attractive candidate for various chemical transformations. The synthesis of 8-Oxaspiro[4.5]decan-2-amine typically involves multi-step processes, including ring formation and functional group manipulation. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for research and development purposes.
Physical and Chemical Properties
8-Oxaspiro[4.5]decan-2-amine is a colorless solid with a molecular weight of 193.30 g/mol. It exhibits good solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound's spirocyclic structure contributes to its stability under various conditions, making it suitable for use in both laboratory settings and industrial applications. Additionally, its amine functionality allows for further derivatization, enabling the synthesis of a wide range of derivatives with diverse biological activities.
Biological Activities and Mechanisms of Action
The biological activities of 8-Oxaspiro[4.5]decan-2-amine have been extensively studied in recent years, revealing its potential as a lead compound for drug discovery. One of the key areas of interest is its ability to modulate neurotransmitter systems in the central nervous system (CNS). Research has shown that 8-Oxaspiro[4.5]decan-2-amine can interact with serotonin receptors, particularly the 5-HT1A receptor, which plays a crucial role in regulating mood and anxiety disorders.
In addition to its effects on serotonin receptors, 8-Oxaspiro[4.5]decan-2-amine has also been found to exhibit neuroprotective properties. Studies have demonstrated that it can reduce oxidative stress and inflammation in neuronal cells, potentially offering therapeutic benefits for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Clinical Applications and Therapeutic Potential
The therapeutic potential of 8-Oxaspiro[4.5]decan-2-amine is being actively explored in preclinical studies and early-stage clinical trials. Its ability to modulate serotonin receptors makes it a promising candidate for the treatment of mood disorders such as depression and anxiety. Clinical trials are currently underway to evaluate its safety and efficacy in these indications.
Beyond mood disorders, there is growing interest in the use of 8-Oxaspiro[4.5]decan-2-amine for neuroprotective purposes. Preclinical studies have shown that it can improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease. These findings suggest that it may have potential as a disease-modifying therapy for neurodegenerative conditions.
Safety Profile and Toxicology
The safety profile of 8-Oxaspiro[4.5]decan-2-amine has been evaluated through extensive preclinical toxicology studies. These studies have demonstrated that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new compound, further clinical trials are necessary to fully assess its safety in human subjects.
FUTURE DIRECTIONS AND CONCLUSIONS
The ongoing research into the properties and applications of 8-Oxaspiro[4.5]decan-2-amine highlights its potential as a valuable tool in drug discovery and development. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation in both academic and industrial settings.
In conclusion, 8-Oxaspiro[4.5]decan-2-amine (CAS No. 1896752-54-7) represents a promising compound with significant therapeutic potential across multiple disease areas. Continued research efforts will likely uncover new applications and optimize its use in clinical settings, contributing to advancements in medicinal chemistry and pharmaceutical science.
1896752-54-7 (8-Oxaspiro[4.5]decan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)